1-(3-chlorophenyl)-4-[2-(3,4-dimethoxyphenyl)-1-methylethyl]piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-[1-(3,4-dimethoxyphenyl)propan-2-yl]piperazine
• InChI: InChI=1S/C21H27ClN2O2/c1-16(13-17-7-8-20(25-2)21(14-17)26-3)23-9-11-24(12-10-23)19-6-4-5-18(22)15-19/h4-8,14-16H,9-13H2,1-3H3
• InChI Key: GZHDMYUUVJZBHK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)OC)OC)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C21H27ClN2O2
• Molecular Weight: 374.9 g/mol

Description

1-(3-chlorophenyl)-4-[2-(3,4-dimethoxyphenyl)-1-methylethyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential applications in scientific research.

Scientific Research Applications

1-(3-chlorophenyl)-4-[2-(3,4-dimethoxyphenyl)-1-methylethyl]piperazine has been studied for its potential applications in various scientific research fields. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in animal models. It has also been shown to have potential therapeutic effects in the treatment of schizophrenia and anxiety disorders.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-4-[2-(3,4-dimethoxyphenyl)-1-methylethyl]piperazine is not fully understood. However, it has been suggested that it acts as a partial agonist at the 5-HT1A receptor and as an antagonist at the 5-HT2A receptor. It may also modulate the activity of other neurotransmitter systems such as dopamine and glutamate.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in certain brain regions. It has also been shown to decrease the levels of corticosterone, a stress hormone, in animal models. Additionally, it has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chlorophenyl)-4-[2-(3,4-dimethoxyphenyl)-1-methylethyl]piperazine in lab experiments is its potential therapeutic effects in various neurological and psychiatric disorders. Additionally, it has been found to have a relatively low toxicity profile in animal models. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications in certain research fields.

Future Directions

There are several future directions for research on 1-(3-chlorophenyl)-4-[2-(3,4-dimethoxyphenyl)-1-methylethyl]piperazine. One direction is to further investigate its potential therapeutic effects in various neurological and psychiatric disorders. Another direction is to elucidate its mechanism of action and its interactions with other neurotransmitter systems. Additionally, it may be useful to explore its potential applications in drug discovery and development.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-4-[2-(3,4-dimethoxyphenyl)-1-methylethyl]piperazine involves the reaction of 3-chlorophenylpiperazine with 3,4-dimethoxyphenylacetone in the presence of a reducing agent such as sodium borohydride. The reaction is carried out under reflux conditions in an appropriate solvent such as ethanol or methanol. The resulting product is then purified by recrystallization or chromatography.